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Compound of Interest

Compound Name: ERD-3111

Cat. No.: B12386981

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for ERD-
3111, a potent and orally active PROTAC (Proteolysis Targeting Chimera) ERα (Estrogen

Receptor alpha) degrader used in ER+ breast cancer research. While ERD-3111 may be

shipped as a non-hazardous chemical, its classification as a bioactive small molecule

necessitates handling and disposal as hazardous chemical waste to mitigate potential

environmental and health impacts.

Key Compound Information
ERD-3111 is a research-use-only compound and should not be used for human consumption.

[1] As a PROTAC, it functions by inducing the degradation of the ERα protein. Below is a

summary of its key properties.
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Property Value

Molecular Weight 854.89 g/mol

Appearance Crystalline solid, powder

Storage (Solid) -20°C for up to 3 years[1]

Storage (In Solvent) -80°C for up to 1 year[1]

Step-by-Step Disposal Procedures
Adherence to the following step-by-step procedures will ensure the safe and compliant disposal

of ERD-3111 and associated materials.

Personal Protective Equipment (PPE)
Before handling ERD-3111 for any purpose, including disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Waste Segregation and Collection
Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

compliant disposal.

Solid Waste:

Collect unused or expired ERD-3111 powder in a dedicated, clearly labeled, and sealed

container for hazardous chemical waste.

Do not mix with other solid wastes unless they are chemically compatible.

Liquid Waste:
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Solutions containing ERD-3111 should be collected in a separate, labeled, and sealed

container designated for liquid hazardous waste.

Avoid mixing with other liquid waste streams to prevent unknown reactions and to facilitate

proper disposal.

Contaminated Materials:

All materials that have come into contact with ERD-3111, such as pipette tips, tubes, vials,

and gloves, are considered contaminated.

These items must be disposed of as hazardous solid waste in a designated and clearly

labeled container.

Waste Container Labeling
Accurate and clear labeling of waste containers is a critical safety and regulatory requirement.

All waste containers must be clearly labeled with the words "Hazardous Waste".

The label must include the full chemical name: ERD-3111.

Indicate the major components and their approximate concentrations if it is a mixed waste

stream.

Include the date when the waste was first added to the container.

Storage of Hazardous Waste
Designate a specific area within the laboratory for the temporary storage of hazardous waste.

This "Satellite Accumulation Area" should be under the direct control of laboratory personnel.

[2]

Store waste containers in a well-ventilated area, away from heat sources and direct sunlight.

Ensure that incompatible waste types are segregated to prevent accidental reactions.[3]
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Secondary containment, such as a chemical-resistant tray or tub, should be used to contain

any potential leaks or spills.[3]

Final Disposal
The final disposal of hazardous waste must be conducted through the institution's certified

hazardous waste management program.

Do not dispose of ERD-3111 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your properly labeled and sealed hazardous waste containers.

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Experimental Protocols Cited
The disposal procedures outlined above are based on established best practices for laboratory

chemical waste management. For detailed institutional protocols, please consult your

organization's Chemical Hygiene Plan and hazardous waste management guidelines.

Visualizing the Disposal Workflow and Mechanism
of Action
To further clarify the procedures and the context of ERD-3111's function, the following

diagrams are provided.
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Caption: Workflow for the proper disposal of ERD-3111 waste.
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ERD-3111 Mechanism of Action (PROTAC)
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Caption: Simplified signaling pathway of ERD-3111 as a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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